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Compound of Interest

Compound Name: Wiskostatin

Cat. No.: B150537

Wiskostatin is a potent and selective inhibitor of the neuronal Wiskott-Aldrich syndrome
protein (N-WASP) and is classified as a hazardous substance.[1][2] Proper handling and
disposal are crucial to ensure the safety of laboratory personnel and to prevent environmental
contamination. This guide provides detailed procedures for the safe disposal of Wiskostatin in
a research setting.

I. Wiskostatin Safety Profile

Before handling Wiskostatin, it is essential to be aware of its chemical properties and
associated hazards. This information is critical for implementing appropriate safety measures.

Hazard Classification:
e Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][2]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 4): May cause long-
lasting harmful effects to aquatic life.[1][2]

GHS Pictogram:
l»_Skull and Crossbones

Signal Word: Danger[1][2]
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Property Data Reference
CAS Number 253449-04-6 [1][2]
Molecular Formula C17H18Br2N20 [2][3]
Molecular Weight 426.15 g/mol [2]
Appearance Crystalline solid, typically white  [2][4]

. Soluble in DMSO (e.g., 5
Solubility [2][3]
mg/mL or 100 mM)

Storage Temperature -20°C [2][4]

] ) UN2811, Toxic solids, organic,
Transport Designation ] ] [1]
n.o.s. (Wiskostatin)

Il. Step-by-Step Disposal Protocol

The following procedures outline the mandatory steps for the safe disposal of Wiskostatin
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-
resistant gloves (e.g., nitrile) when handling Wiskostatin in any form.

2. Segregation of Waste:
o All Wiskostatin waste must be segregated from general laboratory trash.

o Establish a designated waste container specifically for Wiskostatin and Wiskostatin-
contaminated materials.

3. Disposal of Unused or Expired Wiskostatin (Solid):
» Do not dispose of solid Wiskostatin down the drain or in the regular trash.

o Keep the compound in its original, clearly labeled container.
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Place the container into a secondary, sealable waste bag or container labeled as "Hazardous
Waste: Wiskostatin."

. Disposal of Wiskostatin Solutions (e.g., in DMSO):

Collect all liquid waste containing Wiskostatin in a dedicated, leak-proof, and sealable
container.

The container must be made of a material compatible with the solvent (e.g., a chemical
waste jug for DMSO solutions).

Label the container clearly with "Hazardous Waste: Wiskostatin in [Solvent Name]" and the
approximate concentration.

Crucially, do not pour Wiskostatin solutions down the drain.[1] This is to avoid release into
the environment, where it can be harmful to aquatic life.[1][2]

. Disposal of Contaminated Labware:

Sharps: Needles, syringes, or other sharps contaminated with Wiskostatin should be placed
directly into a designated sharps container for hazardous chemical waste.

Non-Sharps: Pipette tips, centrifuge tubes, gloves, and other disposable labware that have
come into contact with Wiskostatin should be collected in a designated hazardous waste
bag.

Glassware: Reusable glassware should be decontaminated. A common procedure is to rinse
the glassware with a suitable solvent (one that dissolves Wiskostatin, like DMSO, followed
by ethanol and then water) to remove any residue. The rinseate must be collected and
disposed of as hazardous liquid waste.

. Final Disposal Procedure:

All collected Wiskostatin waste (solid, liquid, and contaminated materials) must be disposed
of through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.
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BENGHE O ey &

+ Follow your institution's specific procedures for waste pickup, ensuring all containers are
properly labeled and sealed.

¢ The classification UN2811 indicates that the waste must be transported as a toxic organic
solid.[1]

Visual Guide: Wiskostatin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of various

forms of Wiskostatin waste.
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Caption: Logical workflow for the safe disposal of Wiskostatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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